![molecular formula C7H8S5 B1451338 5-Propyl-1,3-dithiolo[4,5-d][1,3]dithiole-2-thione CAS No. 202126-48-5](/img/structure/B1451338.png)
5-Propyl-1,3-dithiolo[4,5-d][1,3]dithiole-2-thione
Overview
Description
5-Propyl-1,3-dithiolo[4,5-d][1,3]dithiole-2-thione is a chemical compound with the molecular formula C7H8S5 and a molecular weight of 252.44 . It is an orange to amber to dark red powder or crystal . The compound is air sensitive and should be stored under inert gas .
Molecular Structure Analysis
The InChI code for 5-Propyl-1,3-dithiolo[4,5-d][1,3]dithiole-2-thione is 1S/C7H10S5/c1-2-3-4-9-5-6(10-4)12-7(8)11-5/h4,11-12H,2-3H2,1H3 . The InChI key is MFUKVKWVTORDDC-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
5-Propyl-1,3-dithiolo[4,5-d][1,3]dithiole-2-thione is a solid at 20°C . It has a melting point of 49.0 to 53.0°C .Scientific Research Applications
Molecular Conductors
5-Propyl-1,3-dithiolo[4,5-d][1,3]dithiole-2-thione: is utilized in the synthesis of molecular conductors. These materials are of significant interest due to their potential applications in creating new types of electronic devices that are smaller, faster, and more energy-efficient .
Organic Semiconductors
The compound serves as a precursor for organic semiconductors. Organic semiconductors are used in a variety of applications, including organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and organic field-effect transistors (OFETs) .
Superconducting Materials
It is also a precursor for the synthesis of superconducting materials. Superconductors have zero electrical resistance and are used in medical imaging, magnetic levitation trains, and in the development of energy-efficient power grids .
Radical Cation Salts
This compound is involved in the production of radical cation salts, which are important in the study of quantum electronic phenomena and could lead to advancements in quantum computing .
Electroactive Materials
Due to its electroactive properties, 5-Propyl-1,3-dithiolo[4,5-d][1,3]dithiole-2-thione can be used in the development of electroactive materials for sensors and actuators, which are critical components in robotics and artificial intelligence .
Photovoltaic Cells
The compound’s derivatives are being explored for use in photovoltaic cells. These cells convert light into electricity and are a key technology in the transition to renewable energy sources .
Nonlinear Optical Materials
Research is being conducted into the use of this compound in nonlinear optical materials. These materials have applications in optical switching and modulation, which are essential for telecommunications and information processing .
Chemical Sensors
Finally, 5-Propyl-1,3-dithiolo[4,5-d][1,3]dithiole-2-thione and its derivatives are being studied for their potential use in chemical sensors. These sensors can detect various substances and have applications in environmental monitoring, healthcare, and security .
Safety and Hazards
properties
IUPAC Name |
2-propyl-[1,3]dithiolo[4,5-d][1,3]dithiole-5-thione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8S5/c1-2-3-4-9-5-6(10-4)12-7(8)11-5/h4H,2-3H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QVGTUNLOIXSBRJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1SC2=C(S1)SC(=S)S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8S5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80659752 |
Source
|
| Record name | 5-Propyl-2H,5H-[1,3]dithiolo[4,5-d][1,3]dithiole-2-thione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80659752 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
252.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Propyl-1,3-dithiolo[4,5-d][1,3]dithiole-2-thione | |
CAS RN |
202126-48-5 |
Source
|
| Record name | 5-Propyl-2H,5H-[1,3]dithiolo[4,5-d][1,3]dithiole-2-thione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80659752 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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